Cas no 930-72-3 (2H-Thiopyran-2-thione)

• Product Name: 2H-Thiopyran-2-thione
• CAS No: 930-72-3
• Molecular Formula: C₅H₄S₂
• Molecular Weight: 128.21526
• CID: 797258
• PubChem ID: 12617527

2H-Thiopyran-2-thione Properties

Names and Identifiers

• 2H-Thiopyran-2-thione
• BUTADIENEMONOEPOXIDE
• thiopyran-2-thione
• InChI=1/C5H4S2/c6-5-3-1-2-4-7-5/h1-4
• 930-72-3
• SCHEMBL11058564
• DTXSID00504497

• InChIKey： SCNVVRCKGKQWGI-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H4S2/c6-5-3-1-2-4-7-5/h1-4H
• SMILES： C1=CC(=S)SC=C1

Computed Properties

• Exact Mass: 127.97544247g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.97544247g/mol
• Heavy Atom Count: 7
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Carbodithiolactones